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Cat. No.: B1684178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WWL113 is a potent and selective, orally active inhibitor of the serine hydrolases

carboxylesterase 3 (Ces3) and carboxylesterase 1f (Ces1f), with IC50 values of 120 nM and

100 nM, respectively.[1] Its mechanism of action involves the covalent modification of the

catalytic serine residue within the active site of these enzymes.[2] Ces3 and its human ortholog

CES1 are endoplasmic reticulum glycoproteins implicated in adipocyte lipolysis.[1][3] Due to its

targeted activity, WWL113 serves as a valuable chemical probe for investigating the

physiological and pathological roles of these enzymes in various cellular processes, including

adipogenesis, inflammation, and cancer cell biology.

These application notes provide detailed protocols for utilizing WWL113 in a range of in vitro

cell-based assays to explore its effects on cellular function.

Data Presentation
Table 1: Inhibitory Activity of WWL113

Target Enzyme IC50 Value

Carboxylesterase 3 (Ces3) 120 nM

Carboxylesterase 1f (Ces1f) 100 nM
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Data sourced from MedchemExpress.[1]

Signaling Pathways
WWL113 has been shown to modulate several key signaling pathways through its inhibition of

CES1/Ces3.
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Adipogenesis & Thermogenesis

Inflammation (Dendritic Cells)

Prostaglandin Metabolism (Monocytes/Macrophages)

WWL113 CES1/Ces3
Inhibition

PPARα Pathway
Activation

 leads to

Adipocyte
Differentiation

 promotes

UCP1, PGC-1α, DIO2
(mRNA levels)

 upregulates

Lipid Storage

WWL113 CES1 Inhibition

TLR4-NFκB Pathway
Activation

 primes

Th17 Polarization promotes

IL-6, IL-8, TNF, IL-10
(Secretion)

 upregulates

WWL113 CES1 Inactivation

PGD2-G Hydrolysis

 blocks

PGE2-G Hydrolysis partially inhibits

Enhanced Anti-inflammatory
Effects of PGD2-G

Attenuated Pro-inflammatory
Effects of PGE2-G
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Seed 10T1/2 Preadipocytes

Grow to Confluence (2 days)

Induce Differentiation
(DMI + Rosiglitazone)

Treat with WWL113 or Vehicle

Incubate for 48 hours

Switch to Maturation Medium
(Insulin + WWL113)

Maintain for 6-8 days
(Change medium every 48h)

Fix and Stain with Oil Red O

Microscopy and Quantification

 

Isolate CD14+ Monocytes

Differentiate with GM-CSF + IL-4

Treat with WWL113 or Vehicle

Incubate for 6 days

Stimulate with LPS (24 hours)

Collect Supernatant

Analyze Cytokines via ELISA
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Seed THP-1 Cells in 96-well plate

Pre-incubate with WWL113 or Vehicle
(30 min, 37°C)

Add pNPV Substrate

Measure Absorbance at 405 nm
(kinetic read for 10 min)

Calculate Rate of Hydrolysis

Determine IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for WWL113 In Vitro
Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684178#wwl113-in-vitro-cell-based-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1684178#wwl113-in-vitro-cell-based-assay
https://www.benchchem.com/product/b1684178#wwl113-in-vitro-cell-based-assay
https://www.benchchem.com/product/b1684178#wwl113-in-vitro-cell-based-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

